N-{[(2-chlorophenyl)amino]carbonothioyl}cyclohexanecarboxamide

• IUPAC Name: N-[(2-chlorophenyl)carbamothioyl]cyclohexanecarboxamide
• InChI: InChI=1S/C14H17ClN2OS/c15-11-8-4-5-9-12(11)16-14(19)17-13(18)10-6-2-1-3-7-10/h4-5,8-10H,1-3,6-7H2,(H2,16,17,18,19)
• InChI Key: JTRIXTXTQVREID-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C(=O)NC(=S)NC2=CC=CC=C2Cl
• Molecular Formula: C14H17ClN2OS
• Molecular Weight: 296.8 g/mol

Description

Synthesis Analysis

The synthesis of N-{[(2-chlorophenyl)amino]carbonothioyl}cyclohexanecarboxamide derivatives involves several steps, typically starting from phenyl or 2-chlorophenyl compounds. These derivatives have been synthesized and characterized by elemental analyses, infrared (IR) spectroscopy, and nuclear magnetic resonance (NMR) spectroscopy, showcasing the typical approach in synthesizing such compounds and confirming their structures (Özer, Arslan, VanDerveer, & Külcü, 2009).

Molecular Structure Analysis

The molecular structure of N-{[(2-chlorophenyl)amino]carbonothioyl}cyclohexanecarboxamide was extensively studied through single-crystal X-ray diffraction. The cyclohexane ring in this compound adopts a chair conformation, which is a common structural feature in cyclohexane derivatives. The molecular conformation is stabilized by intramolecular hydrogen bonds, forming pseudo-six-membered rings, contributing to the compound's stability and reactivity (Ozer, Solmaz, & Arslan, 2021).

Chemical Reactions and Properties

The chemical reactions and properties of N-{[(2-chlorophenyl)amino]carbonothioyl}cyclohexanecarboxamide derivatives often involve interactions with other compounds to form complex structures. For instance, these derivatives can form complexes with metals like Ni(II) and Cu(II), which have been synthesized and characterized, showing the versatility and reactivity of these compounds in forming new chemical entities (Özer, Arslan, VanDerveer, & Binzet, 2009).